Cas no 151445-30-6 (2-oxonorpinane-1-carbonitrile)

• Product Name: 2-oxonorpinane-1-carbonitrile
• CAS No: 151445-30-6
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 3399044
• PubChem ID: 15808007
• Update Time: 2025-09-23

2-oxonorpinane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• BICYCLO[3.1.1]HEPTANE-1-CARBONITRILE, 2-OXO-
• 2-oxobicyclo[3.1.1]heptane-1-carbonitrile
• 2-oxonorpinane-1-carbonitrile
• 151445-30-6

• Inchi： 1S/C8H9NO/c9-5-8-3-6(4-8)1-2-7(8)10/h6H,1-4H2
• InChI Key： MWRLSFGMGWQDRB-UHFFFAOYSA-N
• SMILES： C12(C#N)CC(C1)CCC2=O

Computed Properties

• Exact Mass: 135.068413911Da
• Monoisotopic Mass: 135.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.9Ų

Additional information on 2-oxonorpinane-1-carbonitrile

Introduction to 2-oxonorpinane-1-carbonitrile (CAS No. 151445-30-6)

2-oxonorpinane-1-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 151445-30-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrile-containing heterocycles, which are widely recognized for their versatile biological activities and potential therapeutic applications. The unique structural framework of 2-oxonorpinane-1-carbonitrile, featuring a norpinane core with an integrated carbonyl and nitrile functional group, positions it as a promising scaffold for the development of novel bioactive molecules.

The norpinane moiety, a seven-membered lactam derivative, is known for its structural rigidity and stability, which can be advantageous in drug design for improving metabolic resistance and binding affinity. The presence of the carbonyl group at the 2-position and the nitrile group at the 1-position introduces additional reactivity, enabling diverse chemical modifications and functionalization strategies. These features make 2-oxonorpinane-1-carbonitrile a valuable intermediate in synthetic chemistry, particularly in the construction of more complex pharmacophores.

In recent years, there has been a growing interest in exploring the pharmacological potential of nitrile-containing compounds due to their ability to interact with biological targets through multiple mechanisms. Studies have demonstrated that nitriles can serve as bioisosteres for other functional groups, such as carboxylic acids or amides, while offering enhanced solubility and bioavailability. The incorporation of a nitrile group into a heterocyclic system, as seen in 2-oxonorpinane-1-carbonitrile, can also influence electronic properties and binding interactions, making it an attractive moiety for drug discovery efforts.

One of the most compelling aspects of 2-oxonorpinane-1-carbonitrile is its potential role in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, preliminary computational studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory responses and cancer progression. The structural motif shared by 2-oxonorpinane-1-carbonitrile with other bioactive molecules has been linked to interactions with transcription factors and signaling proteins, which are critical regulators in cellular processes.

The synthesis of 2-oxonorpinane-1-carbonitrile presents both challenges and opportunities for chemists. The construction of the norpinane ring system requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods, such as transition-metal-catalyzed cyclizations and cross-coupling reactions, have facilitated more efficient routes to complex heterocycles like 2-oxonorpinane-1-carbonitrile. Additionally, modern spectroscopic techniques and computational modeling have enabled researchers to optimize synthetic pathways and predict molecular properties with greater accuracy.

Recent breakthroughs in medicinal chemistry have highlighted the importance of scaffold hopping—exploring structurally diverse analogs to improve drug efficacy and reduce side effects. 2-oxonorpinane-1-carbonitrile serves as an excellent starting point for such endeavors due to its modular structure and functional diversity. By modifying substituents at different positions or introducing new functional groups, chemists can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in high-throughput screening campaigns to identify lead compounds for further development.

The pharmacokinetic profile of 2-oxonorpinane-1-carbonitrile is another area of active investigation. Understanding how this compound is metabolized and excreted in vivo is crucial for assessing its therapeutic potential and safety profile. Preclinical studies have begun to explore its absorption, distribution, metabolism, excretion (ADME) properties using advanced imaging techniques and metabolic profiling methods. These studies provide valuable insights into optimizing dosages and minimizing off-target effects.

In conclusion, 2-oxonorpinane-1-carbonitrile (CAS No. 151445-30-6) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its role as a versatile intermediate in drug synthesis underscores its importance in developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.